Cas no 71721-80-7 (3,7,8-trichlorooxanthren-2-amine)

• Product Name: 3,7,8-trichlorooxanthren-2-amine
• CAS No: 71721-80-7
• MF: C₁₂H₆Cl₃NO₂
• MW: 302.540540218353
• CID: 1749838
• PubChem ID: 156211
• Update Time: 2025-04-21

3,7,8-trichlorooxanthren-2-amine Chemical and Physical Properties

Names and Identifiers

• 3,7,8-trichlorooxanthren-2-amine
• Dibenzo(b,e)(1,4)dioxin-2-amine, 3,7,8-trichloro-
• 3,7,8-trichlorodibenzo-p-dioxin-2-amine
• 3,7,8-Trichlorodibenzo[b,e][1,4]dioxin-2-amine
• 71721-80-7
• DTXSID30221948
• SCHEMBL9657292

• Inchi： 1S/C12H6Cl3NO2/c13-5-1-9-10(2-6(5)14)18-12-4-8(16)7(15)3-11(12)17-9/h1-4H,16H2
• InChI Key： UGDXYGVQWQOTDX-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2=C(C=1)OC1C=C(C(=CC=1O2)Cl)Cl)N

Computed Properties

• Exact Mass: 300.94658
• Monoisotopic Mass: 300.946412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• PSA: 44.48

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxins Dibenzo-p-dioxins
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxins Benzo-p-dioxins Dibenzo-p-dioxins